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Compound of Interest

Compound Name: 1-Bromooctadecane

Cat. No.: B154017 Get Quote

For researchers, scientists, and drug development professionals, the safe and compliant

disposal of chemical waste is a critical component of laboratory safety and environmental

stewardship. 1-Bromooctadecane, a long-chain alkyl halide, requires specific handling and

disposal procedures to mitigate potential risks to personnel and the environment. This guide

provides essential, step-by-step instructions for the proper disposal of 1-bromooctadecane,

ensuring adherence to safety protocols and regulatory requirements.

Immediate Safety and Hazard Profile
1-Bromooctadecane is an irritant, causing skin and serious eye irritation.[1][2][3] It is crucial to

handle this chemical with appropriate personal protective equipment (PPE), including safety

goggles, a lab coat, and chemical-resistant gloves, in a well-ventilated area or under a fume

hood.[2][4]

Quantitative Data Summary
A summary of key physicochemical and hazard data for 1-bromooctadecane is provided in the

table below for easy reference.
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Property Value

Chemical Formula C₁₈H₃₇Br

CAS Number 112-89-0

Appearance White to yellow solid

Melting Point 20 - 23 °C / 68 - 73.4 °F

Boiling Point 214 - 216 °C / 417.2 - 420.8 °F @ 12 mmHg

Flash Point > 110 °C / > 230 °F

Health Hazards Causes skin and eye irritation[1][2]

Physical Hazard Combustible solid

Detailed Disposal Protocol
The fundamental principle for the disposal of 1-bromooctadecane is to manage it as a

halogenated organic waste. It must be segregated from other waste streams to ensure proper

treatment and to prevent complications in the disposal process.[5]

Step 1: Waste Segregation

Do: Collect 1-bromooctadecane waste separately in a designated container specifically for

halogenated organic compounds.[5]

Do Not: Mix 1-bromooctadecane with non-halogenated organic wastes (e.g., acetone,

ethanol, hexanes), aqueous wastes (acids and bases), or wastes containing heavy metals.

[5]

Step 2: Container Selection and Handling

Use a chemically compatible container, such as a high-density polyethylene (HDPE) carboy,

often distinguished by a specific color or label for halogenated waste.[5]

Ensure the container is in good condition, free from leaks, and has a secure, tightly fitting lid.

[5]
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Keep the container closed when not actively adding waste to prevent the release of vapors.

[5][6]

Do not fill the container beyond 90% of its capacity to allow for expansion.[6]

Step 3: Labeling

Clearly label the waste container with "Hazardous Waste" and the specific chemical name,

"1-Bromooctadecane."

Include the concentration or an estimate of the amount of 1-bromooctadecane in the waste

container.

Step 4: Storage

Store the waste container in a designated satellite accumulation area (SAA), such as a

ventilated cabinet designed for flammable and hazardous materials.[5]

Keep the container away from sources of ignition, heat, and direct sunlight.[1][5]

Step 5: Final Disposal

Arrange for the disposal of the waste through your institution's Environmental Health &

Safety (EHS) office or a licensed hazardous waste disposal company.

The recommended method of disposal is incineration in a chemical incinerator equipped with

an afterburner and scrubber to manage the resulting hydrogen bromide gas.[1][2][5]

Always observe all federal, state, and local regulations when disposing of this substance.[1]

Spill and Leak Procedures

In the event of a spill, immediately evacuate and ventilate the area and eliminate all sources of

ignition.[1] For a solid spill, use a shovel to place the material into a suitable waste disposal

container.[1] If the material is liquid (if heated), absorb it with an inert material like sand or

vermiculite, and collect the absorbed material using spark-proof tools into a designated

hazardous waste container.[1][5] Clean the spill area with soap and water, and collect the

cleaning materials for disposal as hazardous waste.[5]
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Visualizing the Disposal Workflow
The following diagram illustrates the logical flow of the proper disposal procedure for 1-
bromooctadecane.
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Start: 1-Bromooctadecane Waste Generated

Step 1: Segregate Waste
(Halogenated Organic Stream)

Step 2: Use Designated HDPE Container

Step 3: Label Container Clearly
('Hazardous Waste', '1-Bromooctadecane')

Step 4: Store in Ventilated
Satellite Accumulation Area

Step 5: Arrange Professional Disposal

Recommended Method:
Chemical Incineration with Scrubber

via Licensed Vendor

End: Compliant Disposal

Click to download full resolution via product page

Caption: Workflow for the proper disposal of 1-bromooctadecane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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